2-Amino-4-(trifluoromethyl)pyrimidine
Overview
Description
2-Amino-4-(trifluoromethyl)pyrimidine is a heteroaromatic compound . It is a pyrimidine derivative with a trifluoromethyl group attached to it . The optimized molecular geometry, force constants, and vibrational frequencies of 2-amino-4-hydroxy-6-trifluoromethylpyrimidine (AHFMP) have been evaluated by density functional theory (DFT) .
Synthesis Analysis
The synthesis of 2-Amino-4-(trifluoromethyl)pyrimidine involves various synthetic schemes and is characterized by spectral analytical means . A series of new fluorine-containing pyrido[2,3-d]pyrimidines and imidazo[1,2-c]pyrido[3,2-e]pyrimidines along with a series of bioisosteric fluorinated quinazolines were synthesized .Molecular Structure Analysis
The molecular formula of 2-Amino-4-(trifluoromethyl)pyrimidine is C5H4F3N3 . It has a molecular weight of 163.10 .Chemical Reactions Analysis
The chemical reactions involving 2-Amino-4-(trifluoromethyl)pyrimidine are complex and involve multiple steps . For example, the intermediate 3f was formed by a Pd-catalyzed coupling reaction between intermediate 3e and 4-methyl-2-acetaminothiazole, which was then hydrolyzed in the presence of 6 M HCl and gave intermediate 3g .Physical And Chemical Properties Analysis
2-Amino-4-(trifluoromethyl)pyrimidine is a solid at 20 degrees Celsius . .Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, which include 2-Amino-4-(trifluoromethyl)pyrimidine, are used as a key structural motif in active agrochemical ingredients . They are primarily used in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Trifluoromethylpyridines and their derivatives are also used in the pharmaceutical industry . Five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the trifluoromethylpyridine moiety have been granted market approval .
Anticancer Applications
Pyrimidine derivatives, including 2-Amino-4-(trifluoromethyl)pyrimidine, are broadly applied in therapeutic disciplines due to their high degree of structural diversity . They have been reported to exhibit anticancer activity .
Antimicrobial Applications
Pyrimidine derivatives have also been reported to exhibit antimicrobial activity .
Anti-inflammatory and Analgesic Applications
These compounds have been found to exhibit anti-inflammatory and analgesic activities .
Antidiabetic Applications
Pyrimidine derivatives have been reported to exhibit antidiabetic activity .
Cardiovascular Applications
These compounds have been used as cardiovascular agents and antihypertensives .
Each of these applications leverages the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyrimidine moiety . It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future .
Mechanism of Action
Target of Action
2-Amino-4-(trifluoromethyl)pyrimidine is a heterocyclic compound that has been used in the synthesis of various biologically active compounds . It has been used as a reagent in Suzuki–Miyaura coupling, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
It is known to participate in the suzuki–miyaura coupling reaction, which involves the formation of a new carbon-carbon bond . This reaction is facilitated by a palladium catalyst, and the 2-Amino-4-(trifluoromethyl)pyrimidine acts as an organoboron reagent .
Biochemical Pathways
Its role in the suzuki–miyaura coupling reaction suggests that it may influence pathways involving carbon-carbon bond formation .
Pharmacokinetics
Its use in the synthesis of biologically active compounds suggests that it may have significant bioavailability .
Result of Action
The primary result of the action of 2-Amino-4-(trifluoromethyl)pyrimidine is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of various biologically active compounds.
Action Environment
The efficacy and stability of 2-Amino-4-(trifluoromethyl)pyrimidine can be influenced by various environmental factors. For example, the Suzuki–Miyaura coupling reaction in which it participates is known to be tolerant of a wide range of reaction conditions . .
Safety and Hazards
Future Directions
Currently, the major use of 2-Amino-4-(trifluoromethyl)pyrimidine derivatives is in the protection of crops from pests . Several derivatives are also used in the pharmaceutical and veterinary industries . It is expected that many novel applications of 2-Amino-4-(trifluoromethyl)pyrimidine will be discovered in the future .
properties
IUPAC Name |
4-(trifluoromethyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3N3/c6-5(7,8)3-1-2-10-4(9)11-3/h1-2H,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOTXYPTXKUCDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80344318 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80344318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(trifluoromethyl)pyrimidine | |
CAS RN |
16075-42-6 |
Source
|
| Record name | 2-Amino-4-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80344318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-4-(trifluoromethyl)pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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